Cas no 6286-39-1 (2-Thiopheneacetonitrile,3,5-dimethyl-)

• Product Name: 2-Thiopheneacetonitrile,3,5-dimethyl-
• CAS No: 6286-39-1
• MF: C₈H₉NS
• MW: 151.228760480881
• CID: 528248
• PubChem ID: 222956
• Update Time: 2025-04-19

2-Thiopheneacetonitrile,3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetonitrile,3,5-dimethyl-
• 2-(3,5-dimethylthiophen-2-yl)acetonitrile
• (3,5-dimethylthiophen-2-yl)acetonitrile
• 3,5-dimethylthiopheneacetonitrile
• AC1L5C6Z
• AC1Q4S4R
• AR-1A3871
• CTK5B6384
• KST-1A7618
• NSC10060
• SureCN7961974

• Inchi： 1S/C8H9NS/c1-6-5-7(2)10-8(6)3-4-9/h5H,3H2,1-2H3
• InChI Key： PSFRTUWUXSRDOB-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C)=C1CC#N

Computed Properties

• Exact Mass: 151.04567
• Monoisotopic Mass: 151.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes